Tert-butyl 3-(4-amino-2-oxopyrrolidin-1-yl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(4-amino-2-oxopyrrolidin-1-yl)azetidine-1-carboxylate
• InChI: InChI=1S/C12H21N3O3/c1-12(2,3)18-11(17)14-6-9(7-14)15-5-8(13)4-10(15)16/h8-9H,4-7,13H2,1-3H3
• InChI Key: BJKBPCPSSNEWFW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)N2CC(CC2=O)N
• Molecular Formula: C12H21N3O3
• Molecular Weight: 255.31 g/mol
• CAS No.: 2138423-52-4

Description

Tert-butyl 3-(4-amino-2-oxopyrrolidin-1-yl)azetidine-1-carboxylate is a chemical compound with the CAS Number: 2138423-52-4. It has a molecular weight of 255.32. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H21N3O3/c1-12(2,3)18-11(17)14-6-9(7-14)15-5-8(13)4-10(15)16/h8-9H,4-7,13H2,1-3H3. This indicates that the compound contains 12 carbon atoms, 21 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 255.32.

Scientific Research Applications

Synthesis and Chemical Properties

Tert-butyl 3-(4-amino-2-oxopyrrolidin-1-yl)azetidine-1-carboxylate is involved in the synthesis of various heteroatomic side chains. One study discusses the synthesis of enantiopure azetidine-2-carboxylic acids with different heteroatomic side chains (Sajjadi & Lubell, 2008). These compounds are useful in studying the influence of conformation on peptide activity. Another research highlights the synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, indicating its usefulness for selective derivation on azetidine and cyclobutane rings (Meyers et al., 2009).

Medicinal Chemistry and Drug Development

In medicinal chemistry, this compound plays a role in the development of various compounds. For instance, a study on histamine H4 receptor ligands synthesized a series of 2-aminopyrimidines, incorporating tert-butyl substituents, which showed potential as anti-inflammatory agents and for pain management (Altenbach et al., 2008).

Supramolecular Chemistry

The compound has applications in supramolecular chemistry. A study demonstrates the diverse supramolecular arrangement of 3-oxopyrrolidine analogs influenced by weak intermolecular interactions (Samipillai et al., 2016). This research highlights the compound's ability to form complex structures despite lacking conventional hydrogen bond donors and acceptors.

Molecular Structure Analysis

This compound is used in the study of molecular structures. For instance, the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate provided insights into the structure of cyclic amino acid esters (Moriguchi et al., 2014).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.